Cas no 1226431-50-0 (N-(furan-2-yl)methyl-3,4-dimethyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide)

• Product Name: N-(furan-2-yl)methyl-3,4-dimethyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide
• CAS No: 1226431-50-0
• MF: C₁₈H₁₉NO₃S₂
• MW: 361.478362321854
• CID: 5802416
• PubChem ID: 49676574
• Update Time: 2025-05-23

N-(furan-2-yl)methyl-3,4-dimethyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-3,4-dimethyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide
• N-[(furan-2-yl)methyl]-3,4-dimethyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• N-(furan-2-ylmethyl)-3,4-dimethyl-N-(thiophen-3-ylmethyl)benzenesulfonamide
• 1226431-50-0
• AKOS024522538
• VU0523983-1
• F5854-2480

• Inchi： 1S/C18H19NO3S2/c1-14-5-6-18(10-15(14)2)24(20,21)19(11-16-7-9-23-13-16)12-17-4-3-8-22-17/h3-10,13H,11-12H2,1-2H3
• InChI Key： UXWAKTIUGGJRCE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(N(CC1=CC=CO1)CC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 361.08063582g/mol
• Monoisotopic Mass: 361.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(furan-2-yl)methyl-3,4-dimethyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of N-(furan-2-yl)methyl-3,4-dimethyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS No. 1226431-50-0)

N-(furan-2-yl)methyl-3,4-dimethyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS No. 1226431-50-0) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and materials science research. This compound features a furan-2-ylmethyl group and a thiophen-3-ylmethyl moiety attached to a 3,4-dimethylbenzene sulfonamide core, making it a versatile candidate for diverse applications. Its molecular architecture combines aromatic heterocycles with a sulfonamide linker, which is often explored for its potential bioactivity and functional properties.

In recent years, the demand for sulfonamide-based compounds has surged due to their roles in drug discovery, agrochemicals, and advanced materials. Researchers are particularly interested in CAS 1226431-50-0 for its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound's furan and thiophene rings contribute to its electronic properties, which are critical in organic electronics and photovoltaic materials—a hot topic in sustainable energy solutions.

Synthetic routes to N-(furan-2-yl)methyl-3,4-dimethyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide often involve multistep organic reactions, including N-alkylation and sulfonylation. Optimization of these methods is a frequent subject in academic publications and patent filings, reflecting the compound's commercial and scientific value. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing its purity and structure, ensuring reproducibility in research.

From an SEO perspective, queries like "sulfonamide derivatives applications" or "CAS 1226431-50-0 synthesis" highlight user interest in practical uses and synthetic protocols. Addressing these topics, this compound's potential in cancer research (e.g., PDGFR inhibitors) and neurological disorders aligns with trending searches in biomedical innovation. Its heterocyclic design also resonates with searches for "organic semiconductors" and "small molecule drugs," bridging chemistry and cutting-edge technology.

Environmental and regulatory considerations for CAS 1226431-50-0 are equally critical. While not classified as hazardous, its biodegradability and ecotoxicology profile are under study, coinciding with global emphasis on green chemistry. Researchers are investigating solvent-free synthesis and catalytic methods to reduce waste, answering frequent queries about "sustainable chemical production."

In conclusion, N-(furan-2-yl)methyl-3,4-dimethyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide represents a compelling case study at the intersection of medicinal chemistry and materials science. Its multifaceted applications, coupled with rigorous synthetic and analytical research, position it as a valuable entity in both academic and industrial settings. As interest in tailored molecular designs grows, this compound's relevance is poised to expand further.